1-(Benzylsulfanyl)-2-fluoro-5-methyl-4-nitrobenzene
Overview
Description
1-(Benzylsulfanyl)-2-fluoro-5-methyl-4-nitrobenzene, also known as 1-BSF-5-MNB, is a synthetic organic compound with a variety of applications in the scientific research field. It is a sulfanyl-substituted nitrobenzene that can be synthesized through a number of different methods. It has a wide range of uses in the laboratory, from its role in synthesizing other compounds to its use as an analytical tool. In
Scientific Research Applications
Synthesis and Structural Analysis
- The synthesis of related compounds, such as 1-Fluoro-2,5-dimethoxy-4-nitrobenzene, involves reactions of similar benzenes with nitric acid and confirmation through X-ray crystallography, NMR, EI-MS, and FT-IR (Sweeney, McArdle, & Aldabbagh, 2018).
Development of Heterocyclic Compounds
- Research includes the regioselective synthesis of heterocyclic amides from similar nitrobenzene derivatives, useful in the preparation of various benzamides. This involves microwave-assisted Fries rearrangement under catalyst- and solvent-free conditions, supported by density functional theory (DFT) calculations (Moreno-Fuquen et al., 2019).
Pathways to Benzimidazole Derivatives
- Novel methods for creating 2-arylbenzimidazoles have been developed, starting from compounds like 1-fluoro-2-nitrobenzene, through nucleophilic aromatic substitution and copper-catalyzed cyclization reactions (Sayahi et al., 2018).
Preparation in Aqueous Solutions
- Preparation techniques of related benzenes in aqueous solutions have been explored, focusing on the economic efficiency and reactivity of different groups during the reduction process (Blanksma, 2010).
Catalytic Synthesis Strategies
- Studies on ligand-free catalytic oxidation and cyclization using CuBr catalysts have been reported, demonstrating efficient routes to synthesize benzimidazole derivatives from related nitrobenzene compounds (Mirza & Zeeb, 2015).
properties
IUPAC Name |
1-benzylsulfanyl-2-fluoro-5-methyl-4-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12FNO2S/c1-10-7-14(12(15)8-13(10)16(17)18)19-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULEFRBQGAPHKMZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](=O)[O-])F)SCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12FNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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